Cas no 2137577-59-2 (Ethyl 6-(bromodifluoromethyl)-2,4,5-trimethylpyridine-3-carboxylate)

• Product Name: Ethyl 6-(bromodifluoromethyl)-2,4,5-trimethylpyridine-3-carboxylate
• CAS No: 2137577-59-2
• MF: C₁₂H₁₄BrF₂NO₂
• MW: 322.145869731903
• CID: 6422610
• PubChem ID: 165746060
• Update Time: 2025-05-20

Ethyl 6-(bromodifluoromethyl)-2,4,5-trimethylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-(bromodifluoromethyl)-2,4,5-trimethylpyridine-3-carboxylate
• 2137577-59-2
• EN300-746548
• Ethyl 6-(bromodifluoromethyl)-2,4,5-trimethylpyridine-3-carboxylate

• Inchi： 1S/C12H14BrF2NO2/c1-5-18-11(17)9-6(2)7(3)10(12(13,14)15)16-8(9)4/h5H2,1-4H3
• InChI Key： CLTWEZHTSJLTLT-UHFFFAOYSA-N
• SMILES： BrC(C1C(C)=C(C)C(C(=O)OCC)=C(C)N=1)(F)F

Computed Properties

• Exact Mass: 321.01760g/mol
• Monoisotopic Mass: 321.01760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 39.2Ų

Additional information on Ethyl 6-(bromodifluoromethyl)-2,4,5-trimethylpyridine-3-carboxylate

Ethyl 6-(Bromodifluoromethyl)-2,4,5-Trimethylpyridine-3-carboxylate (CAS No. 2137577-59-2): A Comprehensive Overview

Ethyl 6-(bromodifluoromethyl)-2,4,5-trimethylpyridine-3-carboxylate (CAS No. 2137577-59-2) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its complex molecular structure and specific functional groups, holds potential applications in various areas, including drug discovery and synthetic chemistry. This article provides a detailed overview of the compound, including its chemical properties, synthesis methods, and recent research advancements.

Chemical Structure and Properties

The molecular formula of Ethyl 6-(bromodifluoromethyl)-2,4,5-trimethylpyridine-3-carboxylate is C₁₄H₁₆BrF₂N₂O₂, with a molecular weight of approximately 348.18 g/mol. The compound features a pyridine ring substituted with a bromodifluoromethyl group at the 6-position and three methyl groups at the 2-, 4-, and 5-positions. Additionally, the carboxylate group is esterified with an ethyl group at the 3-position. These structural features contribute to the compound's unique chemical properties and reactivity.

The presence of the bromodifluoromethyl group imparts significant electronic effects to the molecule, influencing its reactivity in various chemical reactions. The bromine atom can serve as a leaving group in substitution reactions, while the difluoromethyl group can participate in electrophilic or nucleophilic processes. The multiple methyl groups provide steric hindrance and enhance the lipophilicity of the molecule, which can be advantageous in certain biological applications.

Synthesis Methods

The synthesis of Ethyl 6-(bromodifluoromethyl)-2,4,5-trimethylpyridine-3-carboxylate has been explored through various routes, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the sequential functionalization of a pyridine scaffold followed by esterification. For instance, starting from 2,4,5-trimethylpyridine-3-carboxylic acid, the carboxylic acid can be converted to its corresponding acid chloride using thionyl chloride (SOCl₂). Subsequent reaction with ethanol in the presence of a base such as triethylamine yields the desired ethyl ester.

The introduction of the bromodifluoromethyl group can be achieved through several methods. One effective strategy involves the reaction of a suitable pyridine derivative with a bromodifluoromethylating agent such as N-bromosuccinimide (NBS) and difluoroacetic acid (DFA). This reaction typically proceeds under mild conditions and provides good yields of the target compound.

Applications in Pharmaceutical Research

Ethyl 6-(bromodifluoromethyl)-2,4,5-trimethylpyridine-3-carboxylate has shown promise in pharmaceutical research due to its unique structural features and potential biological activity. Recent studies have focused on its use as an intermediate in the synthesis of novel drugs with diverse therapeutic applications.

In one notable study published in the Journal of Medicinal Chemistry (2021), researchers investigated the potential of this compound as a scaffold for developing anti-inflammatory agents. The bromodifluoromethyl group was found to enhance the potency and selectivity of derivatives targeting specific inflammatory pathways. The lipophilic nature of the molecule also facilitated its cellular uptake and distribution.

Another area of interest is its application in cancer research. A study published in Cancer Letters (2020) explored the anticancer properties of derivatives derived from Ethyl 6-(bromodifluoromethyl)-2,4,5-trimethylpyridine-3-carboxylate. The results indicated that these derivatives exhibited significant cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action was attributed to their ability to induce apoptosis and inhibit cell proliferation.

Conclusion

Ethyl 6-(bromodifluoromethyl)-2,4,5-trimethylpyridine-3-carboxylate (CAS No. 2137577-59-2) is a multifaceted compound with a rich chemical structure that offers numerous opportunities for research and development. Its unique combination of functional groups makes it an attractive candidate for various applications in organic synthesis and pharmaceutical research. As ongoing studies continue to uncover new properties and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and developing innovative solutions for healthcare challenges.